![molecular formula C15H12FNO B1400775 Benzonitrile, 2-fluoro-6-[(1S)-1-phenylethoxy]- CAS No. 872180-79-5](/img/structure/B1400775.png)
Benzonitrile, 2-fluoro-6-[(1S)-1-phenylethoxy]-
Overview
Description
“Benzonitrile, 2-fluoro-” is a chemical compound with the formula C7H4FN. It has a molecular weight of 121.1118 . The IUPAC Standard InChI is InChI=1S/C7H4FN/c8-7-4-2-1-3-6(7)5-9/h1-4H .
Synthesis Analysis
While specific synthesis methods for “Benzonitrile, 2-fluoro-6-[(1S)-1-phenylethoxy]-” were not found, “2-Fluorobenzonitrile” has been reported to react with lithium N,N-dialkylaminoborohydride reagent to yield 2-(N,N-dialkylamino)benzylamines .Scientific Research Applications
Synthesis and Reactivity
Polyhalogenoaromatic Compounds
Research on polyhalogenoaromatic compounds, including fluoro-substituted benzonitriles, explores their synthesis and reactions. For instance, pentafluoro-benzonitrile N-oxide shows unique dimerization and cycloaddition reactions, contributing to the synthesis of novel organic compounds with potential applications in materials science and organic chemistry (Wakefield & Wright, 1970).
Liquid Crystal Research
Liquid-Crystal Transition Temperatures
The study of fluoro-substituted benzonitriles also extends to liquid crystal research. Modifications in the structure of these compounds can influence liquid-crystal transition temperatures, offering insights into designing materials with specific thermal properties for use in displays and sensors (Kelly & Schad, 1985).
Photophysical Properties
Internal Conversion and Fluorescence
Fluoro-substitution on benzonitriles affects their photophysical properties, such as fluorescence quantum yields and decay times. These findings are crucial for developing photostable fluorescent materials and understanding the dynamics of excited states in organic molecules (Druzhinin et al., 2001).
Molecular Interactions and Reactivity
1,3-Dipolar Cycloaddition Reactions
Fluoro-substituted benzonitriles participate in 1,3-dipolar cycloaddition reactions, revealing face selectivity and providing a pathway to synthesize geometrically isomeric compounds. These reactions are fundamental in organic synthesis, enabling the construction of complex molecular architectures (Chung et al., 1997).
Advanced Synthesis Techniques
Chichibabin Cyclization
The synthesis of complex molecules through Chichibabin cyclization demonstrates the utility of fluoro-substituted benzonitriles in constructing nitrogen-containing heterocycles, which are important in pharmaceuticals and agrochemicals (Ma et al., 2008).
Spectroscopy and Molecular Structure
Vibrational Spectroscopic Studies
Detailed spectroscopic analysis of fluoro-substituted benzonitriles, such as 2-fluoro-5-methylbenzonitrile, offers insights into their molecular structure and vibrational modes. This information is crucial for the identification and characterization of organic compounds (Sundaraganesan et al., 2009).
Safety and Hazards
While specific safety and hazard information for “Benzonitrile, 2-fluoro-6-[(1S)-1-phenylethoxy]-” was not found, “Benzonitrile” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid and can be harmful if swallowed or in contact with skin .
Properties
IUPAC Name |
2-fluoro-6-[(1S)-1-phenylethoxy]benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO/c1-11(12-6-3-2-4-7-12)18-15-9-5-8-14(16)13(15)10-17/h2-9,11H,1H3/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRRUJCNSKMHZTQ-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)OC2=C(C(=CC=C2)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1)OC2=C(C(=CC=C2)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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